Cas no 126309-77-1 (3-chloro-1-methyl-1H-indole-2-carbaldehyde)

3-chloro-1-methyl-1H-indole-2-carbaldehyde structure
126309-77-1 structure
Product Name:3-chloro-1-methyl-1H-indole-2-carbaldehyde
CAS No:126309-77-1
MF:C10H8ClNO
MW:193.629621505737
CID:1223888
PubChem ID:7996521
Update Time:2025-04-20

3-chloro-1-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-carboxaldehyde, 3-chloro-1-methyl-
    • 3-chloro-1-methylindole-2-carbaldehyde
    • 1H-Indole-2-carboxaldehyde,3-chloro-1-methyl
    • 3-chloro-1-methyl-1H-indole-2-carbaldehyde
    • 3-chloro-1-methyl-2-indolecarboxaldehyde
    • 3-chloro-N-methylindole-2-carbaldehyde
    • 3-chloro-N-methylindole-2-carboxaldehyde
    • EN300-1194253
    • 126309-77-1
    • CS-0359791
    • Z99599536
    • DTXSID00428987
    • AKOS001764429
    • DB-112532
    • Inchi: 1S/C10H8ClNO/c1-12-8-5-3-2-4-7(8)10(11)9(12)6-13/h2-6H,1H3
    • InChI Key: WGXUSIVWAUMPNX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=O)N(C)C2C=CC=CC=21

Computed Properties

  • Exact Mass: 193.02900
  • Monoisotopic Mass: 193.0294416g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 22Ų

Experimental Properties

  • PSA: 22.00000
  • LogP: 2.64420

3-chloro-1-methyl-1H-indole-2-carbaldehyde Pricemore >>

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3-chloro-1-methyl-1H-indole-2-carbaldehyde Production Method

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